Cas no 13480-20-1 (2,6-Piperazinedione,4-methyl-1-(1-methylethyl)-)

2,6-Piperazinedione,4-methyl-1-(1-methylethyl)- structure
13480-20-1 structure
Product Name:2,6-Piperazinedione,4-methyl-1-(1-methylethyl)-
CAS No:13480-20-1
MF:C8H14N2O2
MW:170.208961963654
CID:119648
PubChem ID:21815404
Update Time:2025-04-18

2,6-Piperazinedione,4-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperazinedione,4-methyl-1-(1-methylethyl)-
    • 1-(2-METHYLPROPYL)PIPERAZINE-2,5-DIONE
    • 2,6-Piperazinedione,1-isopropyl-4-methyl-(8CI)
    • 4-methyl-1-propan-2-ylpiperazine-2,6-dione
    • 1-Isopropyl-4-methyl-2.6-dioxo-piperazin
    • 1-isopropyl-4-methyl-piperazine-2,6-dione
    • 4-METHYL-1-(ISOPROPYL)PIPERAZINE-2,6-DIONE
    • AG-D-71183
    • CTK4B9437
    • 4-METHYL-1-(1-METHYLETHYL)PIPERAZINE-2,6-DIONE
    • DTXSID30618359
    • SCHEMBL12552509
    • 4-Methyl-1-(propan-2-yl)piperazine-2,6-dione
    • 13480-20-1
    • Inchi: 1S/C8H14N2O2/c1-6(2)10-7(11)4-9(3)5-8(10)12/h6H,4-5H2,1-3H3
    • InChI Key: DTTCYIHEIBLGON-UHFFFAOYSA-N
    • SMILES: O=C1CN(C)CC(N1C(C)C)=O

Computed Properties

  • Exact Mass: 170.10562
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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